4-bromo-N-(2-(4-chlorobenzoyl)-7-methoxybenzofuran-3-yl)benzamide

• IUPAC Name: 4-bromo-N-[2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-yl]benzamide
• InChI: InChI=1S/C23H15BrClNO4/c1-29-18-4-2-3-17-19(26-23(28)14-5-9-15(24)10-6-14)22(30-21(17)18)20(27)13-7-11-16(25)12-8-13/h2-12H,1H3,(H,26,28)
• InChI Key: TUCLWBKAFMSACP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2NC(=O)C3=CC=C(C=C3)Br)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H15BrClNO4
• Molecular Weight: 484.7 g/mol

Description

4-bromo-N-(2-(4-chlorobenzoyl)-7-methoxybenzofuran-3-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BCFB and belongs to the class of benzofuran compounds.

Scientific Research Applications

Photodynamic Therapy Application of Zinc Phthalocyanine Derivatives

A study by Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base for the first time. These compounds exhibit significant photophysical and photochemical properties, making them promising as Type II photosensitizers in photodynamic therapy for cancer treatment. Their high singlet oxygen quantum yield and appropriate photodegradation quantum yield highlight their potential in medical applications, particularly in treating cancer through photodynamic methods (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization of Benzamide Derivatives

Research by Cheng De-ju (2014, 2015) focused on the synthesis and characterization of various N-allyl-4-piperidyl benzamide derivatives, including a novel non-peptide CCR5 antagonist. These studies provide valuable methodologies for creating and analyzing compounds with potential bioactivities. The structural characterization using NMR, MS, and other techniques lays the foundation for further exploration of their applications in fields such as medicinal chemistry and drug discovery (Cheng De-ju, 2014).

Antimicrobial and Anticancer Properties of Novel Compounds

Several studies have synthesized and evaluated the antimicrobial and anticancer properties of novel compounds, demonstrating the potential of benzamide derivatives and related structures in treating various diseases. For instance, Satpute, Gangan, and Shastri (2019) developed novel vanillic acid hybrid derivatives with significant antibacterial activity, indicating their potential as chemotherapeutic agents (Satpute, Gangan, & Shastri, 2019). Similarly, Salahuddin, Shaharyar, Mazumder, and Ahsan (2014) synthesized benzimidazole derivatives with potent in vitro anticancer activity, highlighting the role of such compounds in developing new cancer therapies (Salahuddin et al., 2014).